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Abstract
Vut-MK142, a novel small molecule, has emerged as a potent inducer of cardiomyogenesis in

various stem and progenitor cell lines. This technical guide provides an in-depth overview of

Vut-MK142, its mechanism of action, and detailed protocols for its application in directing stem

cell differentiation, particularly towards the cardiac lineage. The information presented herein is

intended to equip researchers and drug development professionals with the necessary

knowledge to effectively utilize Vut-MK142 in their studies.

Introduction
Small molecules that can direct stem cell differentiation are invaluable tools in regenerative

medicine and drug discovery. Vut-MK142, a derivative of Cardiogenol C, has demonstrated

superior activity in promoting the differentiation of pre-cardiac mesoderm into cardiomyocytes.

[1][2][3] It has been shown to upregulate key cardiac markers and promote the formation of

beating cardiomyocytes from various cell sources, including embryonic carcinoma cells,

skeletal myoblasts, and cardiovascular progenitor cells.[1][2] This guide consolidates the

current knowledge on Vut-MK142, presenting quantitative data, detailed experimental

procedures, and a proposed signaling pathway to facilitate its application in research and

development.
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Mechanism of Action and Signaling Pathway
While the precise molecular targets of Vut-MK142 are still under investigation, its structural

relationship to Cardiogenol C suggests a potential interaction with the Wnt signaling pathway.

Cardiogenol C has been shown to activate the Wnt signaling pathway, a critical regulator of

cardiogenesis. It is hypothesized that Vut-MK142 may act as a modulator of the Wnt/β-catenin

signaling cascade, promoting the expression of downstream cardiac-specific transcription

factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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